2-Amino-6-chloro-5-(4-chlorophenyl)pyridine-3-carboxylic acid

• CAS RN: 84596-38-3
• Molecular Formula: C12H8Cl2N2O2
• Molecular Weight: 283.11 g/mol
• IUPAC Name: 2-amino-6-chloro-5-(4-chlorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H8Cl2N2O2/c13-7-3-1-6(2-4-7)8-5-9(12(17)18)11(15)16-10(8)14/h1-5H,(H2,15,16)(H,17,18)
• InChI Key: ABGNUAGBAWPRCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(N=C2Cl)N)C(=O)O)Cl

Description

2-Amino-6-chloro-5-(4-chlorophenyl)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H8Cl2N2O2 and its molecular weight is 283.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-6-chloro-5-(4-chlorophenyl)-3-pyridinecarboxylic acid, ethyl ester (0.3 gram) was partially dissolved in 3 ml water and 3 ml dioxane and then 0.2 gram of sodium hydroxide was added. The reaction mixture was refluxed for 11/2-2 hours and, after the mixture was neutralized with glacial acetic acid, a precipitate formed which was collected and washed with water, yield approximately 250 mg, m.p. 280°-284° C. dec.